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Compound of Interest

Compound Name: Linoleic Anhydride

CAS No.: 24909-68-0

Cat. No.: B1581715

Get Quote

Executive Summary: The Hazard Profile
Linoleic Anhydride is a fatty acid anhydride used primarily in lipid synthesis and proteomic

derivatization. While less volatile than short-chain anhydrides (e.g., acetic anhydride), it

presents specific lipophilic hazards. Unlike simple acids, anhydrides are potent acylating

agents. Upon contact with biological tissue, they do not merely "burn" via acidity; they

chemically modify proteins by acylating amino and hydroxyl groups, leading to sensitization

and deep tissue damage.

Core Directive: Treat Linoleic Anhydride as a moisture-sensitive sensitizer. Handling requires

strict exclusion of atmospheric moisture (to prevent hydrolysis to linoleic acid) and rigorous

barrier protection to prevent dermal absorption.
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Property Specification

Physical State Light yellow to brown clear liquid (Oil)

Reactivity
Hydrolyzes in water; reacts with amines,

alcohols, and strong oxidizers.

Storage
Refrigerated (0–10°C) under inert atmosphere

(Argon/Nitrogen).

Primary Hazards
Skin Irritation (H315), Serious Eye Irritation

(H319).[1][2]

Mechanism of Injury (The "Why")
To select the correct PPE, you must understand the chemical mechanism of injury.

Acylation (Sensitization Risk): Anhydrides react with nucleophiles (like the amine groups in

your skin proteins). This forms a hapten-protein conjugate, which the immune system may

identify as foreign, potentially leading to long-term allergic sensitization.

Hydrolysis (Thermal/Chemical Burn): Upon contact with the moisture in your eyes or

respiratory tract, Linoleic Anhydride hydrolyzes into Linoleic Acid. This reaction is

exothermic and releases acid directly onto the mucous membranes.

PPE Technical Specifications
The following specifications are non-negotiable for handling pure Linoleic Anhydride.

Hand Protection: The Lipophilic Challenge
Standard latex gloves are insufficient due to the lipophilic nature of the linoleic chain, which

facilitates rapid permeation.
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Glove Material Thickness Breakthrough Time
Usage
Recommendation

Nitrile (Standard) 4–5 mil < 15 mins (Splash)

Incidental Contact

Only. Change

immediately upon

splash.

Nitrile (High-Dex) 8+ mil > 60 mins
Recommended for

General Handling.

Butyl Rubber 15+ mil > 480 mins

Mandatory for Spill

Cleanup or prolonged

immersion.

Protocol:

Double-Gloving: Wear a standard 4-mil nitrile glove under an 8-mil nitrile or chemically

resistant outer glove. This provides a "color-indicator" effect—if the outer glove is

compromised, the inner glove protects while you doff.

Inspection: Inflate gloves with air prior to use to check for pinholes.

Eye & Face Protection[1][3][4]
Minimum: Chemical splash goggles (ANSI Z87.1 or EN 166). Safety glasses with side

shields are inadequate because the liquid is oily and viscous; a splash will adhere to the

skin/lens interface and wick into the eye.

High Volume (>50 mL): Add a face shield over the goggles to protect the neck and chin from

splashes.

Respiratory Protection
Engineering Control: All handling must occur within a certified chemical fume hood.

Respirator: If hood access is impossible (e.g., equipment maintenance), use a half-face

respirator with Organic Vapor (OV) cartridges (P100 pre-filter recommended if aerosols are
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generated).

Operational Protocol: Step-by-Step
Pre-Operational Logic

Start: Linoleic Anhydride Task

Check Environment:
Is Humidity < 50%?

Fume Hood Status:
Is Face Velocity > 100 fpm?

Yes

STOP: Correct Environment

No (Risk of Hydrolysis)

Don PPE:
1. Lab Coat
2. Goggles

3. Double Nitrile Gloves

Pass Fail

Click to download full resolution via product page

Figure 1: Pre-operational decision logic ensuring environmental and engineering safety before

handling.

Active Handling Procedure
Objective: Transfer 10 mL of Linoleic Anhydride for a reaction without hydrolysis or exposure.

Equilibration: Remove the container from the refrigerator (0–10°C). Allow it to warm to room

temperature inside a desiccator or under a nitrogen stream. Why? Opening a cold bottle

condenses atmospheric moisture, hydrolyzing the anhydride.

Inerting: Flush the headspace of the source bottle with dry Nitrogen or Argon before and

after withdrawing liquid.
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Transfer:

Use a glass syringe with a Luer-lock tip or a positive-displacement pipette.

Avoid plastic serological pipettes if possible, as the oily anhydride can cause dripping.

Drip Control: Hold a Kimwipe directly under the transfer path to catch any micro-droplets.

Reaction Setup: Add the anhydride dropwise to the reaction vessel. If the reaction involves

amines (e.g., lysine residues), expect an exotherm.

Post-Work Decontamination
Wipe Down: Clean the exterior of the reagent bottle with a dry Kimwipe.

Seal: Wrap the cap with Parafilm to ensure an airtight seal during storage.

Doffing: Remove outer gloves first, turning them inside out. Wash hands with soap and water

immediately after removing inner gloves.

Emergency Response & Waste Management
Spill Response Logic

Spill Detected Assess Volume

< 10 mL
(In Hood)

> 10 mL
(Or Outside Hood)

Absorb with
Vermiculite/Sand

Evacuate Lab
Call EHS

Collect in
Solvent Waste

Click to download full resolution via product page

Figure 2: Decision tree for spill response. Note that water should NOT be used for initial

cleanup to avoid exothermic hydrolysis.

First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[3] Note: The oily nature makes it

difficult to flush; hold eyelids open forcibly. Seek medical attention immediately.
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Skin Contact: Wash with soap and water.[1][3] Do not use organic solvents (ethanol/acetone)

to clean skin, as this increases absorption.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[3]

Disposal
Reaction Quenching: Small amounts of excess anhydride can be quenched by slowly adding

them to a dilute sodium hydroxide solution (hydrolysis to sodium linoleate).

Waste Stream: Dispose of as Organic Chemical Waste. Do not pour down the drain.

Incineration: The preferred method of disposal is a chemical incinerator equipped with an

afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581715/docs#operational-safety-guide-handling-
linoleic-anhydride-cas-24909-68-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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